2-(Ethylamino)pyridine-4-carbothioamide
Overview
Description
2-(Ethylamino)pyridine-4-carbothioamide , also known by other names such as 4-Pyridinethioamide , 4-Pyridylthioamide , and Thioisonicotinamide , is a heterocyclic compound with the empirical formula C₆H₆N₂S . Its molecular weight is approximately 138.19 g/mol . This compound features a pyridine ring substituted with an ethylamino group and a thioamide functional group.
Physical And Chemical Properties Analysis
Scientific Research Applications
C8H11N3S\text{C}_8\text{H}_{11}\text{N}_3\text{S}C8H11N3S
, has garnered interest in various fields. Here are six unique applications:- Anticancer Agents : Researchers have explored derivatives of 2-(Ethylamino)pyridine-4-carbothioamide for their potential as anticancer agents. These compounds may inhibit tumor growth or enhance the efficacy of existing chemotherapeutic drugs .
- Antibacterial Properties : Investigations suggest that this compound exhibits antibacterial activity against certain pathogens. It could serve as a lead compound for developing new antibiotics .
- Ligand for Metal Ions : 2-(Ethylamino)pyridine-4-carbothioamide can act as a ligand, forming coordination complexes with transition metal ions. These complexes find applications in catalysis, materials science, and bioinorganic chemistry .
- Organic Electronics : Researchers have studied the electronic properties of derivatives of this compound. It may serve as a building block for organic semiconductors used in devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
- Chemical Sensors : 2-(Ethylamino)pyridine-4-carbothioamide derivatives have been investigated as potential sensing materials. They can detect specific analytes (such as metal ions or gases) due to their selective interactions .
- Enzyme Inhibitors : Some studies explore the inhibitory effects of this compound on enzymes involved in biological processes. Understanding these interactions could lead to novel therapeutic strategies .
- Fluorescent Properties : Certain derivatives exhibit fluorescence properties. Researchers have used them as fluorescent probes for imaging biological samples or studying molecular interactions .
Medicinal Chemistry and Drug Development
Coordination Chemistry and Metal Complexes
Materials Science and Organic Semiconductors
Analytical Chemistry and Sensors
Biochemistry and Enzyme Inhibition
Photophysics and Fluorescent Probes
Safety and Hazards
properties
IUPAC Name |
2-(ethylamino)pyridine-4-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3S/c1-2-10-7-5-6(8(9)12)3-4-11-7/h3-5H,2H2,1H3,(H2,9,12)(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIXNAGLBWHHCLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=CC(=C1)C(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Ethylamino)pyridine-4-carbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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